Cas no 477554-97-5 (N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 477554-97-5
• MF: C₂₃H₁₅NO₅
• MW: 385.368906259537
• CID: 5911683
• PubChem ID: 3333556
• Update Time: 2025-11-05

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• SR-01000908156
• N-(9,10-dioxoanthracen-1-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• 477554-97-5
• AKOS001634533
• EU-0039707
• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• SR-01000908156-1
• F0882-0398
• 1,4-Benzodioxin-6-carboxamide, N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-2,3-dihydro-

• Inchi： 1S/C23H15NO5/c25-21-14-4-1-2-5-15(14)22(26)20-16(21)6-3-7-17(20)24-23(27)13-8-9-18-19(12-13)29-11-10-28-18/h1-9,12H,10-11H2,(H,24,27)
• InChI Key： KHRKIXICERUVML-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=C4C(C(=O)C5=C(C4=O)C=CC=C5)=CC=C3)=O)C=C2OCC1

Computed Properties

• Exact Mass: 385.09502258g/mol
• Monoisotopic Mass: 385.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.444±0.06 g/cm3(Predicted)
• Boiling Point: 552.6±50.0 °C(Predicted)
• pka: 12.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Comprehensive Overview of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477554-97-5)

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477554-97-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique anthraquinone and benzodioxine moieties, exhibits intriguing physicochemical properties that make it a subject of ongoing research. Its molecular structure combines a 9,10-dioxo-9,10-dihydroanthracene core with a 2,3-dihydro-1,4-benzodioxine-6-carboxamide side chain, resulting in a hybrid molecule with potential applications in diverse areas.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. Researchers often explore its synthesis via condensation reactions involving anthraquinone derivatives and benzodioxine-based carboxylic acids. The compound's electron-accepting properties, attributed to the anthraquinone moiety, make it a candidate for use in organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. Additionally, its potential as a fluorescent probe or bioimaging agent has been investigated due to its stable emission characteristics.

In the context of drug discovery, N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been studied for its possible pharmacological activities. The anthraquinone scaffold is known for its interaction with biological targets, including enzymes and DNA, which has led to hypotheses about its anti-inflammatory or antioxidant effects. However, detailed mechanistic studies and clinical evaluations are still needed to validate these potential applications. The compound's solubility and stability under physiological conditions are also critical factors being examined by researchers.

From an industrial perspective, the compound's thermal stability and photochemical behavior are of particular interest. Its ability to undergo reversible redox reactions makes it a candidate for energy storage systems, such as redox-flow batteries. Moreover, its incorporation into polymeric materials has been explored to enhance mechanical and electronic properties. These applications align with the growing demand for sustainable materials and green chemistry solutions, which are trending topics in both academic and industrial circles.

Another area of interest is the compound's spectroscopic properties. Its UV-Vis absorption and fluorescence spectra are often analyzed to understand its electronic structure and potential for sensing applications. The benzodioxine component contributes to its ligand-binding capabilities, which could be exploited in the development of chemical sensors for environmental monitoring or diagnostic tools.

In summary, N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477554-97-5) represents a versatile compound with multifaceted applications. Its unique structural features and functional groups open doors to innovations in materials science, pharmaceutical research, and renewable energy technologies. As research progresses, this compound is likely to remain a focal point for scientists seeking to harness its properties for advanced technological and biomedical solutions.